Cas no 1779213-06-7 (1-4-(morpholine-4-carbonyl)piperazin-1-ylethan-1-one)
1-4-(morpholine-4-carbonyl)piperazin-1-ylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-4-(morpholine-4-carbonyl)piperazin-1-ylethan-1-one
- Ethanone, 1-[4-(4-morpholinylcarbonyl)-1-piperazinyl]-
-
- Inchi: 1S/C11H19N3O3/c1-10(15)12-2-4-13(5-3-12)11(16)14-6-8-17-9-7-14/h2-9H2,1H3
- InChI Key: NIZOPYCGXNZUSN-UHFFFAOYSA-N
- SMILES: C(=O)(N1CCN(C(N2CCOCC2)=O)CC1)C
Experimental Properties
- Density: 1.233±0.06 g/cm3(Predicted)
- Boiling Point: 422.4±45.0 °C(Predicted)
- pka: 2.71±0.70(Predicted)
1-4-(morpholine-4-carbonyl)piperazin-1-ylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6541-4432-2μmol |
1-[4-(morpholine-4-carbonyl)piperazin-1-yl]ethan-1-one |
1779213-06-7 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6541-4432-5μmol |
1-[4-(morpholine-4-carbonyl)piperazin-1-yl]ethan-1-one |
1779213-06-7 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6541-4432-10μmol |
1-[4-(morpholine-4-carbonyl)piperazin-1-yl]ethan-1-one |
1779213-06-7 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6541-4432-20μmol |
1-[4-(morpholine-4-carbonyl)piperazin-1-yl]ethan-1-one |
1779213-06-7 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6541-4432-1mg |
1-[4-(morpholine-4-carbonyl)piperazin-1-yl]ethan-1-one |
1779213-06-7 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6541-4432-2mg |
1-[4-(morpholine-4-carbonyl)piperazin-1-yl]ethan-1-one |
1779213-06-7 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6541-4432-3mg |
1-[4-(morpholine-4-carbonyl)piperazin-1-yl]ethan-1-one |
1779213-06-7 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6541-4432-4mg |
1-[4-(morpholine-4-carbonyl)piperazin-1-yl]ethan-1-one |
1779213-06-7 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6541-4432-5mg |
1-[4-(morpholine-4-carbonyl)piperazin-1-yl]ethan-1-one |
1779213-06-7 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6541-4432-10mg |
1-[4-(morpholine-4-carbonyl)piperazin-1-yl]ethan-1-one |
1779213-06-7 | 10mg |
$118.5 | 2023-09-08 |
1-4-(morpholine-4-carbonyl)piperazin-1-ylethan-1-one Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 1-4-(morpholine-4-carbonyl)piperazin-1-ylethan-1-one
Introduction to 1-4-(morpholine-4-carbonyl)piperazin-1-ylethan-1-one (CAS No. 1779213-06-7)
1-4-(morpholine-4-carbonyl)piperazin-1-ylethan-1-one, with the CAS number 1779213-06-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as MOPCPE for brevity, is a derivative of piperazine and morpholine, two important heterocyclic compounds with a wide range of biological activities. The unique structure of MOPCPE makes it a valuable scaffold for the development of novel therapeutic agents.
The chemical structure of 1-4-(morpholine-4-carbonyl)piperazin-1-ylethan-1-one consists of a piperazine ring linked to a morpholine ring through a carbonyl group, with an ethanone moiety attached to the piperazine ring. This arrangement provides the compound with distinct physicochemical properties, including solubility, stability, and reactivity, which are crucial for its potential applications in drug discovery and development.
In recent years, extensive research has been conducted to explore the biological activities and therapeutic potential of MOPCPE. One of the key areas of interest is its role as a modulator of various biological pathways. Studies have shown that MOPCPE can interact with specific protein targets, such as kinases and receptors, which are implicated in various diseases. For instance, MOPCPE has been found to exhibit potent inhibitory activity against certain kinases, making it a promising lead compound for the development of targeted therapies for cancer and other proliferative disorders.
Beyond its potential as an anticancer agent, MOPCPE has also shown promise in the treatment of neurological disorders. Research has demonstrated that MOPCPE can modulate neurotransmitter systems and influence neuroprotective pathways. This makes it a candidate for the development of drugs to treat conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
The pharmacokinetic properties of 1-4-(morpholine-4-carbonyl)piperazin-1-ylethan-1-one have also been extensively studied. Preclinical studies have shown that MOPCPE exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant side effects.
In addition to its therapeutic potential, MOPCPE has also been explored for its use as a tool compound in academic research. Its ability to selectively modulate specific biological pathways makes it a valuable tool for understanding the underlying mechanisms of various diseases. Researchers have used MOPCPE to study signal transduction pathways, protein-protein interactions, and cellular processes involved in disease progression.
The synthesis of 1-4-(morpholine-4-carbonyl)piperazin-1-ylethan-1-one has been optimized through various synthetic routes to improve yield and purity. These synthetic methods involve multi-step reactions that can be scaled up for industrial production. The availability of efficient synthetic protocols ensures that MOPCPE can be produced in sufficient quantities for both research and clinical applications.
Clinical trials are currently underway to evaluate the safety and efficacy of MOPCPE-based drugs in human subjects. Early results from these trials have been promising, with several compounds derived from MOPCPE showing significant therapeutic benefits without major adverse effects. These findings underscore the potential of MOPCPE as a platform for developing new treatments for a variety of diseases.
In conclusion, 1-4-(morpholine-4-carbonyl)piperazin-1-ylethan-1-one (CAS No. 1779213-06-7) is a multifaceted compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into the potential uses and mechanisms of action of MOPCPE, further solidifying its importance in the field.
1779213-06-7 (1-4-(morpholine-4-carbonyl)piperazin-1-ylethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)